![molecular formula C7H11NO2 B3278974 Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate CAS No. 68471-56-7](/img/structure/B3278974.png)
Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate
Overview
Description
Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate is a derivative of pyrrole used in the preparation of heterocyclic bioactive agents and other pharmaceutical compounds . It is also used as a catalyst in olefin polymerization .
Synthesis Analysis
A clean synthesis of 2,5-dihydro-1H-pyrrole-2-carboxylates has been achieved by a two-component condensation reaction of ethyl pyruvate and aniline derivatives under catalyst-free and solvent-free conditions . This method is advantageous due to its practical simplicity, high atom economy, short reaction times, and good yields of the products .Molecular Structure Analysis
The molecular weight of this compound is 169.22 . The dihydropyrrole ring in the molecule is almost planar and is nearly coplanar with the adjacent C2O2 residue .Chemical Reactions Analysis
Pyrrole synthesis involves various reactions. For instance, a clean synthesis of 2,5-dihydro-1H-pyrrole-2-carboxylates involves a two-component condensation reaction of ethyl pyruvate and aniline derivatives under catalyst-free and solvent-free conditions .Physical And Chemical Properties Analysis
The compound is a liquid with a refractive index of n20/D 1.468 and a density of 0.980 g/mL at 25 °C .Scientific Research Applications
Synthesis and Chemistry
Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate has been studied for its use in the synthesis and chemistry of pyrrole derivatives. A general synthesis of pyrrole-2-carboxylic acid derivatives is achieved through the reaction of 2H-azirines and enamines, yielding 2,3- and 3,4-dihydropyrroles. This process is instrumental in synthesizing various pyrrole compounds, essential in pharmaceuticals and dyes (Law et al., 1984).
Three-Component Reaction
This compound is also involved in three-component reactions. For instance, it reacts with tetronic acid, leading to the synthesis of compounds like ethyl 1-aryl-4,4-bis(4-hydroxy-2-oxo-2,5-dihydrofuran-3-yl)-5-oxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates (Kamalova et al., 2018). Such reactions are valuable in developing new pharmaceutical compounds and advanced organic synthesis techniques.
Heterocyclization and Crystal Structure
This compound is used in the heterocyclization process, which is crucial in the synthesis of complex organic molecules. For example, ethyl 4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates react with various chemicals like malononitrile and 4-hydroxycoumarin, producing complex molecules with potential applications in medicinal chemistry (Dmitriev et al., 2015). The crystal and molecular structure of these compounds is often analyzed to understand their properties better.
Spiro Heterocyclization
In another application, this compound is used in spiro heterocyclization reactions. These reactions are critical in synthesizing spiro compounds, which have significant implications in drug development and organic chemistry (Silaichev et al., 2010).
Mechanism of Action
While the specific mechanism of action for Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate is not explicitly mentioned in the search results, it’s worth noting that dihydro-pyrrole-2-ones, a related class of compounds, exhibit a wide spectrum of pharmacological activities such as anticancer, herbicidal, HIV integrase inhibition, and antibacterial activity .
Safety and Hazards
properties
IUPAC Name |
ethyl 2,3-dihydropyrrole-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c1-2-10-7(9)8-5-3-4-6-8/h3,5H,2,4,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWRMCZSQYLIXJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401266813 | |
Record name | Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401266813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68471-56-7 | |
Record name | Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68471-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401266813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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